Cas no 637752-52-4 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate)

3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate is a complex heterocyclic compound featuring a chromen-4-one core linked to a 1,4-benzodioxin moiety and esterified with a 1,3-benzodioxole-5-carboxylate group. This structure suggests potential utility in pharmaceutical or materials science applications due to its fused aromatic systems and functional diversity. The compound’s extended π-conjugation may confer desirable optical or electronic properties, while its ester linkage offers synthetic versatility for further derivatization. Its multi-ring architecture could also contribute to enhanced stability or binding affinity in biological contexts. Careful handling is advised due to the reactivity of its carbonyl and dioxole functionalities.

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate structure

637752-52-4 structure

Product Name:3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate

CAS No:637752-52-4

MF:C₂₅H₁₆O₈

MW:444.389747619629

CID:5417959

Update Time:2025-06-03

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-4-oxo-4H-chromen-7-yl benzo[d][1,3]dioxole-5-carboxylate
- 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate
- Inchi： 1S/C25H16O8/c26-24-17-4-3-16(33-25(27)15-2-6-20-23(10-15)32-13-31-20)11-21(17)30-12-18(24)14-1-5-19-22(9-14)29-8-7-28-19/h1-6,9-12H,7-8,13H2
- InChI Key： XTXZQIKCPADGLN-UHFFFAOYSA-N
- SMILES： O1C2=CC=C(C(OC3=CC=C4C(=C3)OC=C(C3=CC=C5OCCOC5=C3)C4=O)=O)C=C2OC1

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3385-0075-2μmol	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate	637752-52-4	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3385-0075-5μmol	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate	637752-52-4	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3385-0075-10μmol	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate	637752-52-4	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3385-0075-20μmol	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate	637752-52-4	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3385-0075-1mg	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate	637752-52-4	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3385-0075-2mg	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate	637752-52-4	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3385-0075-3mg	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate	637752-52-4	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3385-0075-4mg	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate	637752-52-4	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3385-0075-5mg	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate	637752-52-4	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3385-0075-10mg	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate	637752-52-4	90%+	10mg	$79.0	2023-04-26

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate Related Literature

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Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate

3-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)-4-Oxo-4H-Chromen-7-Yl 2H-1,3-Benzodioxole-5-Carboxylate: A Comprehensive Overview

The compound 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate with CAS No. 637752-52-4 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates multiple aromatic rings and functional groups, making it a promising candidate for various applications.

The benzodioxin and chromen moieties within the molecule are key structural elements that contribute to its unique properties. Recent studies have highlighted the potential of such compounds in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The benzodioxole group further enhances the molecule's stability and bioavailability, making it a valuable asset in pharmacological research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only improve yield but also reduce the environmental impact of manufacturing, aligning with current green chemistry principles.

In terms of applications, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-Yl 2H-benzodioxole-carboxylate has shown promise in the development of advanced materials. Its ability to form stable complexes with metal ions makes it a potential candidate for use in catalysis and sensor technology. Additionally, its photoluminescent properties have been explored for applications in optoelectronics and bioimaging.

Recent studies have also investigated the biological activity of this compound. In vitro experiments have demonstrated its potent antioxidant and anti-proliferative effects against cancer cell lines. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents.

The structural complexity of CAS No. 637752-52 necessitates advanced analytical techniques for characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming its molecular structure and purity. These methods provide critical insights into the compound's stability and reactivity under various conditions.

In conclusion, 3-(2,3-dihydrobenzodioxin)-chromen-carboxylate represents a significant advancement in organic synthesis and materials science. Its unique structure and versatile properties make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in medicine and technology.